![molecular formula C14H21N3O2S B6147867 tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate CAS No. 1353945-25-1](/img/no-structure.png)
tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate, also known as TBS-Pyrr-PC, is a synthesized molecule with a wide range of applications in both research and industry. It is a member of the pyrrolidine family, a group of compounds that are known for their strong ability to bind to other molecules. TBS-Pyrr-PC is a versatile molecule that has been used in a variety of scientific research studies, as well as in industrial applications.
Scientific Research Applications
Tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate has been used in a variety of scientific research studies. It is a useful tool for studying the interactions between proteins and other molecules. tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate has been used to study the binding of proteins to other molecules, as well as to study the structure and dynamics of proteins. It has also been used to study the binding of small molecules to proteins, as well as to study the structure and dynamics of small molecules. Additionally, tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate has been used to study the interactions between DNA and proteins, as well as to study the structure and dynamics of DNA.
Mechanism of Action
Tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate binds to proteins through a variety of mechanisms. It contains a pyrimidine-2-ylsulfanylmethyl group, which allows it to form covalent bonds with proteins. Additionally, it contains a tert-butyl group, which allows it to form non-covalent interactions with proteins. These interactions enable tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate to bind to proteins with high affinity and specificity.
Biochemical and Physiological Effects
tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including proteases and kinases. Additionally, it has been shown to modulate the activity of several signaling pathways, including those involved in cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate has several advantages for use in laboratory experiments. It is a highly stable molecule that can be stored at room temperature for extended periods of time. Additionally, it is a highly soluble molecule that can be easily dissolved in a variety of solvents. It also has a high binding affinity and specificity, which makes it an ideal tool for studying protein-ligand interactions. However, tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate also has some limitations. It is a relatively expensive molecule, which may limit its use in some experiments. Additionally, it is not as widely available as some other molecules, which may limit its use in some laboratories.
Future Directions
There are a variety of potential future directions for the use of tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate. It could be used to study the interactions between proteins and other molecules, as well as to study the structure and dynamics of proteins. Additionally, it could be used to study the binding of small molecules to proteins, as well as to study the structure and dynamics of small molecules. Additionally, it could be used to study the interactions between DNA and proteins, as well as to study the structure and dynamics of DNA. Additionally, it could be used to study the interactions between proteins and other molecules, such as carbohydrates and lipids. Finally, it could be used to study the interactions between proteins and other molecules, such as small molecules and drugs.
Synthesis Methods
Tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate is synthesized through a multi-step process that involves the reaction of tert-butyl 2-methylpyrrolidine-1-carboxylate with pyrimidine-2-ylsulfanylmethyl chloride. The reaction is catalyzed by a base, such as sodium hydroxide, and the resulting product is a white solid. The overall yield of the reaction is typically high, and the reaction can be carried out at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate involves the reaction of tert-butyl 2-pyrrolidinecarboxylate with pyrimidine-2-thiol in the presence of a suitable reagent.", "Starting Materials": [ "tert-butyl 2-pyrrolidinecarboxylate", "pyrimidine-2-thiol", "suitable reagent" ], "Reaction": [ "Add pyrimidine-2-thiol to a solution of tert-butyl 2-pyrrolidinecarboxylate in a suitable solvent.", "Add a suitable reagent to the reaction mixture and stir at room temperature for a suitable time.", "Isolate the product by filtration or chromatography and purify by recrystallization or other suitable method." ] } | |
CAS RN |
1353945-25-1 |
Product Name |
tert-butyl 2-[(pyrimidin-2-ylsulfanyl)methyl]pyrrolidine-1-carboxylate |
Molecular Formula |
C14H21N3O2S |
Molecular Weight |
295.4 |
Purity |
0 |
Origin of Product |
United States |
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